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Compound of Interest

Compound Name: 2-Methylphenol - d2

CAS No.: 92891-99-1

Cat. No.: B1147750

Get Quote

Executive Summary
This guide defines the standard operating procedure (SOP) for the disposal of 2-Methylphenol-

d2 (o-Cresol-d2). While the deuterated isotope (d2) behaves chemically identically to non-

deuterated o-cresol, its high cost and use in trace analysis (NMR/MS) often lead to specific

"small quantity" disposal challenges.[1][2]

Immediate Action Directive:

NEVER dispose of 2-Methylphenol-d2 down the drain.[1] It is a severe aquatic toxin and a U-

Listed RCRA hazardous waste (U052).[1]

PRIMARY HAZARDS: Corrosive (Skin/Eye), Toxic (Oral/Dermal), Combustible.[1][2]

DISPOSAL METHOD: High-temperature incineration via a licensed hazardous waste

contractor.[1]

Part 1: Chemical Profile & Hazard Identification[2]
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To ensure safe handling, you must understand the causality between the chemical's properties

and the required disposal method.[1][2][3] Deuteration increases the molecular weight and cost

but does not mitigate the toxicity or corrosivity of the parent compound.[1]

Physicochemical Properties Table[2][5][6]
Property Data Operational Implication

CAS Number
2215-18-1 (d2-specific) / 95-

48-7 (Parent)

Use parent CAS for broad

regulatory searches if d2 is not

listed.[1][2]

RCRA Code
U052 (Commercial Chemical

Product)

Critical: Unused material is a

"Listed Waste."[1]

Flash Point ~81°C (178°F)
Combustible.[1] Do not store

near oxidizers.[1][3]

Corrosivity pH < 7 (Phenolic)

Destroys living tissue on

contact.[1] Requires

chemically resistant gloves

(Nitrile/Neoprene).[1]

Aquatic Toxicity High (LC50 < 10 mg/L)
Zero tolerance for drain

disposal.[1]

The "Isotope Effect" on Disposal
Expert Insight: Users often ask if deuterated compounds require radioactive waste disposal.[1]

Answer:No. Deuterium is a stable isotope. 2-Methylphenol-d2 is chemical waste, not

radioactive waste.[1][2][4]

Caveat: Due to the high cost of deuterated solvents (~100x cost of parent), segregation is

often driven by inventory reconciliation rather than chemical incompatibility.[1][2] Ensure

labels explicitly state "Deuterated" to prevent inventory audits from flagging "missing"

expensive reagents.
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Part 2: Pre-Disposal Logistics (The Self-Validating
System)[2][3]
A self-validating system prevents human error by making the "wrong" choice physically difficult

or visually obvious.[1]

Waste Stream Segregation
Do not mix 2-Methylphenol-d2 with incompatible streams.[1]

Correct Stream: Organic Waste (Phenolic/Toxic).[1]

Acceptable Co-solvents: Methanol, Acetone, DMSO (Common NMR solvents).[1][2]

FORBIDDEN Mixtures:

Oxidizers (Nitric Acid, Peroxides): Risk of rapid, exothermic reaction.[1][2]

Basic Solutions (NaOH): Forms cresolate salts, which are water-soluble and harder to

contain in case of a spill.[1][2]

Container Selection
Primary: Amber Glass or HDPE (High-Density Polyethylene).[1]

Cap: Teflon-lined (PTFE) screw cap to prevent phenolic vapor leakage.[1]

Labeling: Must include the words "Hazardous Waste," the specific chemical name ("2-

Methylphenol-d2"), and the hazard check: Toxic and Corrosive.[1][2]

Part 3: Operational Disposal Workflows
Protocol A: Routine Laboratory Waste (NMR Tubes &
Vials)
Context: Most d2-cresol is used in small quantities (0.5 mL) for NMR.[1]
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Collection: Do not empty NMR tubes into the main waste carboy immediately if it risks

splashing. Use a dedicated "Satellite Accumulation Area" (SAA) wide-mouth jar within the

fume hood.[1]

Transfer: Invert the NMR tube into the wide-mouth jar. Allow to drain fully.[1]

Rinsing: Triple rinse the empty tube with a compatible solvent (e.g., Acetone).[1]

Crucial Step: The rinsate (acetone wash) must be poured into the hazardous waste

container, NOT the drain.[1][2]

Glassware: Dispose of the rinsed NMR tube in the "Broken Glass/Sharps" container.

Protocol B: Spill Management (Emergency Response)
Context: A 100mL bottle drops and shatters.[1]

Evacuate & Ventilate: Phenol vapors are irritating.[1] Clear the immediate area.[1][5]

PPE Upgrade: Don double nitrile gloves, safety goggles, and a lab coat.[1][2] If the spill is

>500mL or outside a hood, respiratory protection (organic vapor cartridge) is required.[1][2]

Containment: Dike the spill with inert absorbent pads or vermiculite.[1] Do not use paper

towels (combustible surface area increase).[1]

Neutralization: While not strictly required for collection, treating the area with a dilute

surfactant/water mix after absorption helps remove the oily residue.[1]

Disposal: Shovel contaminated absorbent into a wide-mouth hazardous waste bucket. Label

as "Debris contaminated with 2-Methylphenol."[1]

Visualization: Spill Response Decision Logic
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Spill Detected: 2-Methylphenol-d2

Assess Volume & Location

< 50mL (Inside Hood) > 50mL or Outside Hood

PPE: Nitrile Gloves + Goggles PPE: + Respirator/Full Face

Absorb with Vermiculite/Pads
(NO Paper Towels)

Place in HazWaste Bucket

Label: 'Toxic Debris (Cresol)'

Click to download full resolution via product page

Figure 1: Decision logic for managing spills of 2-Methylphenol-d2, prioritizing respiratory safety.

Part 4: Regulatory Framework (RCRA Compliance)
[2][3]
In the United States, the EPA regulates this compound strictly under the Resource

Conservation and Recovery Act (RCRA).[1][2]
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The "U-List" vs. Characteristic Waste
Unused Chemical (U052): If you decide to discard a bottle of pure 2-Methylphenol-d2

(expired or surplus), it is a U-Listed waste (U052).[1][2]

Requirement: The empty container is also hazardous waste unless "RCRA Empty" (triple

rinsed).[1]

Used/Mixed Waste: If the cresol is mixed with solvents (e.g., an NMR sample in chloroform),

the waste code depends on the mixture:

D002: Corrosive (if pH < 2).[1]

D023: Toxicity Characteristic (if o-Cresol concentration > 200 mg/L in the leachate).[1]

F-Codes: If mixed with spent halogenated solvents (e.g., Methylene Chloride).[1][2]

Visualization: Regulatory Waste Coding

Waste: 2-Methylphenol-d2 Is it used/mixed?

Pure/Unused ProductNo

Mixed Solvent Waste

Yes

Code: U052
(Toxic Waste)

Check Concentration

Code: D023
(Toxicity >200mg/L)High Conc.

Code: D002
(Corrosive)

Acidic Mix

Click to download full resolution via product page

Figure 2: RCRA Waste Classification logic flow for proper labeling and manifesting.

Part 5: Final Disposition[2]
Incineration is the only acceptable final disposal method.[1][2]

Mechanism: High-temperature incineration (>1000°C) breaks the aromatic ring structure,

converting the compound into CO2, H2O (and D2O), and trace oxides.[1][2]
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Verification: Ensure your institution's waste contractor (e.g., Veolia, Clean Harbors,

Stericycle) provides a Certificate of Destruction.[1][2]

Summary of "Don'ts"
DO NOT autoclave (Volatilization risk).[1]

DO NOT evaporate in the fume hood (Air pollution/EPA violation).[1]

DO NOT mix with bleach (Potential for chlorinated phenol formation, increasing toxicity).[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1147750/docs#2-methylphenol-d2-proper-disposal-
procedures-safety-guide-1-2-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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